Cas no 640286-60-8 (2-formyl-4-chloro-N-methylbenzamide)

• Product Name: 2-formyl-4-chloro-N-methylbenzamide
• CAS No: 640286-60-8
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 2141068
• PubChem ID: 57725367
• Update Time: 2025-04-21

2-formyl-4-chloro-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-formyl-4-chloro-N-methylbenzamide
• SCHEMBL78857
• 640286-60-8
• DB-314066
• TXFKONRLNNGPNN-UHFFFAOYSA-N

• Inchi： 1S/C9H8ClNO2/c1-11-9(13)8-3-2-7(10)4-6(8)5-12/h2-5H,1H3,(H,11,13)
• InChI Key： TXFKONRLNNGPNN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(NC)=O)=C(C=O)C=1

Computed Properties

• Exact Mass: 197.0243562Da
• Monoisotopic Mass: 197.0243562Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.2Ų